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Compound of Interest

Compound Name: D-Altrose-1-13C

Cat. No.: B12403881

Essential Safety and Handling Guide for D-
Altrose-1-13C

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of D-
Altrose-1-13C, an isotopically labeled sugar. The following procedural guidance is designed to
ensure the safe and effective use of this compound in a laboratory setting.

Compound Identification and Hazard Assessment

D-Altrose-1-13C is a stable, non-radioactive isotopically labeled form of D-Altrose.[1][2] Stable
isotopes do not emit radiation, and their handling, storage, and disposal from a radiological
standpoint are the same as their unenriched counterparts.

The primary hazards associated with D-Altrose-1-13C are related to its physical form as a
white, crystalline powder and its chemical properties as an irritant.[3][4][5] The main risks arise
from the potential for inhalation of airborne dust and direct contact with the skin and eyes.[6][7]
One Safety Data Sheet (SDS) for D-Altrose indicates it is not considered hazardous under the
2012 OSHA Hazard Communication Standard.[8] However, another source provides a hazard
code of "Xi" (Irritant) with risk statements R36/37/38, indicating it is irritating to the eyes,
respiratory system, and skin.[5] Given this, it is prudent to handle the compound with
appropriate personal protective equipment.
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Personal Protective Equipment (PPE)

The use of PPE is a critical final barrier to chemical exposure after engineering and
administrative controls have been implemented.[9] The following PPE is recommended when

handling D-Altrose-1-13C.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.benchchem.com/product/b12403881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended PPE

Rationale and Best Practices

Respiratory Protection

NIOSH-approved N95 or N100

particulate respirator

To prevent inhalation of
airborne powder. Surgical
masks offer little to no
protection from chemical
exposure and should not be
used.[6][9] A full risk
assessment should be
conducted to determine if a
higher level of respiratory

protection is needed.[6]

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
required for larger quantities or
when splashing is possible.[7]

El

To protect eyes from dust
particles. Standard eyeglasses
are not a substitute for safety

glasses.[9]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact. It is
recommended to use powder-
free gloves to avoid
contamination of the work
area.[9] Gloves should be
changed regularly (e.g., every
30-60 minutes) or immediately
if they are damaged or known

to be contaminated.[9]

Body Protection

Laboratory coat or long-

sleeved shirt and long pants.

To protect skin from accidental

contact with the powder.[6]

Foot Protection

Closed-toe shoes with non-slip

soles.

To protect feet from spills and
prevent slipping on any stray

powder on the floor.[6]

Physical and Chemical Properties
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The following table summarizes key quantitative data for D-Altrose, the unlabeled parent

compound.
Property Value
Molecular Formula C6H1206
Molecular Weight 180.16 g/mol [10]
Appearance White to off-white powder[3][4][5]
Melting Point 106-108 °CJ[5]
Solubility Slightly 39Iuble in water, DMSO, and Methanol
(with heating)[4][5]
Storage Temperature 2-8°C[4][5]

Operational Plan for Safe Handling

Following a structured workflow is essential for minimizing risk. This step-by-step protocol
outlines the safe handling of D-Altrose-1-13C from receipt to cleanup.

Experimental Workflow for Handling D-Altrose-1-13C
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Preparation

1. Designate Work Area
(e.g., chemical fume hood)

'

2. Don PPE

(Gloves, Lab Coat, Goggles, Respirator)

'

3. Assemble Equipment

(Spatula, Weigh Paper, Containers)

Handling

4. Weigh Compound
Carefully to minimize dust

'

5. Transfer and Solubilize
Add to solvent as required

Cleanup & Disposal

6. Decontaminate Surfaces
Wipe down work area

'

7. Dispose of Waste

Segregate waste streams

'

8. Doff PPE
In correct order

'

9. Wash Hands Thoroughly
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
Wash with Soap & Water Rinse Eyes with Water

Move to Fresh Air Rinse Mouth with Water

for 15 minutes for 15 minutes

\

Seek Medical Attention
if symptoms persist

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling D-Altrose-1-
13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403881#personal-protective-equipment-for-
handling-d-altrose-1-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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